Cas no 6944-98-5 (5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine)
6944-98-5 structure
Product Name:5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine
CAS No:6944-98-5
MF:C13H17ClN2S
MW:268.805480718613
CID:1737616
PubChem ID:54611994
Update Time:2025-04-21
5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine
- 2-thiazolamine, 5-[[4-(1-methylethyl)phenyl]methyl]-
- 5-(4-Isopropylbenzyl)-1,3-thiazol-2-amine
- 5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-amine,hydrochloride
- 6944-98-5
- NSC-59330
- 5-{[4-(Propan-2-yl)phenyl]methyl}-1,3-thiazol-2-amine--hydrogen chloride (1/1)
- NSC59330
- DTXSID20715447
-
- Inchi: 1S/C13H16N2S.ClH/c1-9(2)11-5-3-10(4-6-11)7-12-8-15-13(14)16-12;/h3-6,8-9H,7H2,1-2H3,(H2,14,15);1H
- InChI Key: PCMNDEKYTIJKCG-UHFFFAOYSA-N
- SMILES: Cl.S1C(N)=NC=C1CC1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 232.10358
- Monoisotopic Mass: 268.0800974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 38.91
5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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